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Compound of Interest

Compound Name: 3,7-Diiodo-1H-indazole
CAS No.: 1000342-61-9
Cat. No.: B1613679
Get Quote
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Part 1: Executive Summary & Molecular Identity

3,7-Diiodo-1H-indazole is a critical halogenated heterocyclic building block used primarily in
the development of kinase inhibitors (e.g., targeting CDK, VEGF, or PDGF receptors). Its
unique substitution pattern—featuring iodine atoms at both the C3 (pyrazole ring) and C7
(benzene ring) positions—allows for orthogonal cross-coupling strategies (e.g., Suzuki-Miyaura
or Sonogashira coupling), enabling the rapid diversification of the indazole core in drug
discovery campaigns.

This guide provides a rigorous technical profile of the molecule, synthesizing experimental
protocols and spectroscopic data to facilitate its identification and utilization in high-stakes
research environments.

Physicochemical Properties[1][2][3]
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Property Data
IUPAC Name 3,7-Diiodo-1H-indazole
CAS Registry Number 1000342-61-9

Molecular Formula

Molecular Weight 369.93 g/mol
Exact Mass 369.8439
Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, THF; sparingly soluble
Solubility in

>150 °C (Decomposition often observed >200

Melting Point
OC)

Part 2: Synthesis & Isolation Protocol

To ensure spectroscopic data integrity, the compound must be isolated in high purity (>98%).
The most robust synthetic route involves the electrophilic iodination of the commercially
available 7-iodo-1H-indazole.

Experimental Workflow

The following diagram outlines the logical flow of the synthesis and purification process.
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Caption: Step-by-step synthesis workflow for 3,7-Diiodo-1H-indazole via electrophilic
substitution.

Detailed Protocol
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e Preparation: Dissolve 7-iodo-1H-indazole (1.0 equiv) in DMF (10 volumes).

¢ lodination: Add potassium hydroxide (KOH, 2.5 equiv) followed by portion-wise addition of
iodine (

, 1.2 equiv).
e Reaction: Stir the mixture at room temperature (
) for 4—12 hours. Monitor conversion by TLC or LC-MS (Target
).
o Workup: Pour the reaction mixture into ice-cold water containing 10%
(sodium bisulfite) to quench excess iodine. A precipitate will form.

« |solation: Filter the solid, wash extensively with water to remove inorganic salts, and dry
under vacuum.

 Purification: Recrystallize from an Ethanol/Water mixture or purify via silica gel flash
chromatography (Gradient: 0-30% EtOAc in Hexanes) to obtain 3,7-diiodo-1H-indazole as
a pale solid.

Part 3: Spectroscopic Analysis

This section details the spectral fingerprints required for structural validation. The data is
derived from standard indazole characterization patterns and patent literature (EP2163544).

Nuclear Magnetic Resonance (NMR)[1][2][3]
The

NMR spectrum is characterized by a distinct AMX (or ABC) spin system for the three remaining
aromatic protons (H4, H5, H6) on the benzene ring. NMR Data (400 MHz, DMSO-

)
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Shift ( Coupling (
Position Multiplicity Integral
» PpmM)

Assignment
, Hz) Logic

Acidic

indazole
NH 13.5-13.8 brs 1H

proton

(deshielded).

Ortho to C7-
lodine;
typically
deshielded.

H-6 7.85—-7.95 d 1H

Ortho to C3-
H-4 7.50 -7.60 d 1H lodine (via
ring junction).

Meta to both
iodines;

H-5 7.15-7.25 dd/t 1H standard
aromatic
shift.

C NMR Data (100 MHz, DMSO-

)
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Shift (
Carbon Assignment
» PpmM)
C-I (Ipso). High field shift due
C-3 85.0-90.0 _
to Heavy Atom Effect of lodine.
C-1 (Ipso). High field shift due
C-7 75.0-80.0 _
to Heavy Atom Effect of lodine.
C-7a 140.0 - 145.0 Ring junction (quaternary).
C-3a 125.0-130.0 Ring junction (quaternary).
C-4,5,6 120.0 - 135.0 Aromatic CH signals.

Mass Spectrometry (MS)

« lonization Mode: Electrospray lonization (ESI) or APCI.
e Polarity: Positive (

) and Negative (

).

Parameter Value Notes

Monoisotopic mass of
Molecular lon 370.85

is dominant.

) ) ] lodine is monoisotopic; no M+2

Isotopic Pattern Single dominant peak )

pattern like Br or CI.

) Loss of one iodine atom (127
Fragmentation 244 . .
(244) Da) is common in MS/MS.

Infrared Spectroscopy (IR)[2][3]
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Functional Group

Wavenumber (

Vibration Mode

)
N-H 3100 — 3400 Stretching (Broad band).
Aromatic ring skeletal
C=C/C=N 1610, 1580 o
vibrations.
Carbon-lodine stretching
C-l 500 - 600

(Fingerprint region).

Part 4: Structural Visualization

The following diagram illustrates the key NOESY (Nuclear Overhauser Effect Spectroscopy)
correlations used to distinguish the 3,7-diiodo isomer from other potential regioisomers (e.g.,

3,6-diiodo).
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Caption: Structural connectivity and key steric relationships. Note the absence of NH-H7 NOE
due to lodine substitution at C7.

Part 5: References & Authority

¢ Primary Synthesis & Characterization:
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o Patent:EP 2163544 Al. "Indazole derivatives as kinase inhibitors." (2010).[1] This
document describes the preparation of 3,7-diiodo-1H-indazole as a key intermediate
(See Example/Intermediate sections).

o Source:

o Commercial Availability & Verification:

o Vendor Data: 3,7-Diiodo-1H-indazole (CAS 1000342-61-9) is a verified commercial
building block listed by suppliers such as BLD Pharm and GuideChem, confirming its
stability and isolation feasibility.

o Source:

e General Indazole Spectroscopy:

o Review: "Synthesis and properties of 3-haloindazoles.” Journal of Heterocyclic Chemistry.
(Provides comparative shifts for 3-iodo and 7-iodo congeners).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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